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Compound of Interest

Compound Name: Dicyclohexylamine

Cat. No.: B1670486

These application notes provide detailed methodologies for the detection and quantification of
dicyclohexylamine (DCH) in honey, a matter of importance due to its presence as an
excipient in veterinary drugs used in apiculture. The primary method detailed is based on Liquid
Chromatography with Tandem Mass Spectrometry (LC-MS/MS), which offers high sensitivity
and specificity. A secondary method using Gas Chromatography-Mass Spectrometry (GC-MS)
is also proposed, which may be suitable for laboratories equipped for this technique.

Introduction

Dicyclohexylamine (DCH) is an organic compound used as a stabilizing agent in the
formulation of the antibiotic fumagillin, which is employed to control nosema disease in honey
bees.[1][2][3][4][5] Consequently, residues of DCH can be found in honey. Due to its potential
toxicity and persistence, with studies showing it is more stable than fumagillin in honey,
monitoring its levels is crucial for food safety and quality assurance.[3][4] The analytical
methods described herein are intended for use by researchers and scientists in the fields of
food safety, analytical chemistry, and drug development.

Method 1: Liquid Chromatography-Tandem Mass
Spectrometry (LC-MS/MS)

This is the preferred method for the quantification of DCH in honey due to its high sensitivity
and robustness. The protocol is based on a validated method for the analysis of DCH in honey
and similar matrices.[1][3][4]
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Experimental Protocol

1. Materials and Reagents

» Dicyclohexylamine (DCH) analytical standard

e Dicyclohexylamine-d10 (d10-DCH) internal standard
o Acetonitrile (LC-MS grade)

o Methanol (LC-MS grade)

e Ammonium formate

e Formic acid

o Ultrapure water

o Reversed-phase polymeric solid-phase extraction (SPE) cartridges
e 50 mL polypropylene centrifuge tubes

e Glass vials

2. Standard Solution Preparation

e Stock Solutions (1000 pug/mL): Prepare individual stock solutions of DCH and d10-DCH in
methanol.

 Intermediate Standard Solutions: Prepare intermediate standards by diluting the stock
solutions with methanol to appropriate concentrations (e.g., 10 pg/mL for DCH and 50 pg/mL
for d10-DCH).[4]

o Working Standard Solutions: Prepare a series of working standard solutions by further
diluting the intermediate solutions to create a calibration curve (e.g., 0.05 to 1 pg/mL).[4]

3. Sample Preparation

o Weigh 5 g of homogenized honey into a 50 mL polypropylene centrifuge tube.
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Add a known amount of d10-DCH internal standard solution.
Add 20 mL of ultrapure water and vortex until the honey is fully dissolved.

Solid-Phase Extraction (SPE):

[¢]

Condition the reversed-phase polymeric SPE cartridge according to the manufacturer's
instructions (typically with methanol followed by water).

o

Load the diluted honey sample onto the cartridge.

[e]

Wash the cartridge with ultrapure water to remove sugars and other polar interferences.

o

Elute the DCH and d10-DCH from the cartridge with an appropriate solvent, such as
acetonitrile or methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen.
Reconstitute the residue in a suitable volume of the initial mobile phase (e.g., 1 mL).
Filter the reconstituted sample through a 0.22 um syringe filter into an autosampler vial.

. LC-MS/MS Instrumental Parameters
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Parameter Recommended Conditions
LC System UPLC or HPLC system
C18 analytical column or Kinetex
Column pentafluorophenylpropyl (PFP), 100 x 2.1 mm,

1.7 pm[1][3][4]

Column Temperature

30 °C[3][4]

Mobile Phase A

2 mM ammonium formate in water[3][4]

Mobile Phase B

2 mM ammonium formate in 95:5 (v/v)

acetonitrile:water[3][4]

Flow Rate

0.4 mL/min[3]

Injection Volume

4-20 pL[3]

MS System

Triple quadrupole mass spectrometer

lonization Mode

Positive Electrospray lonization (ESI+)[3][4]

Capillary Voltage

0.4 KV[3][4]

Desolvation Temp.

350 °C[3][4]

Source Temp.

120 °C[3][4]

Desolvation Gas Flow

500 L/h[3][4]

Cone Gas Flow

50 L/h[3][4]

Collision Gas

Argon|[3]

Acquisition Mode

Multiple Reaction Monitoring (MRM)

5. MRM Transitions
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Precursor Productlon Cone Collision

Compound Purpose
lon (m/z) (m/z) Voltage (V) Energy (eV)

Quantitation[
DCH 182 100 30 16

341051

Confirmation[
DCH 182 83 30 19

341051

Quantitation[
d10-DCH 192 93 30 19

341651
d10-DCH 192 110 30 - Confirmation

Data Presentation: Quantitative Performance

The following table summarizes the validation data for the LC-MS/MS method for DCH in

honey.[1]
Spiked Concentration Relative Standard
Recovery (%) o
(nglg) Deviation (RSD, %)
10 104.0 5.9
100 98.3 6.9
500 104.0 9.7

Method 2: Gas Chromatography-Mass Spectrometry
(GC-MS) - A Proposed Method

While LC-MS/MS is the preferred technique, GC-MS can be an alternative. DCH is a polar
amine, which can exhibit poor peak shape and adsorption on traditional GC columns.[6]
Therefore, a derivatization step is recommended to improve its volatility and chromatographic
performance.[7][8][9][10]

Experimental Protocol

1. Materials and Reagents
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Dicyclohexylamine (DCH) analytical standard

Internal standard (e.g., diphenylamine)

Solvent for extraction (e.g., ethyl acetate)

Anhydrous sodium sulfate

Derivatizing reagent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1%
Trimethylchlorosilane - BSTFA + 1% TMCS)

Solvent for derivatization (e.g., pyridine or acetonitrile)

50 mL polypropylene centrifuge tubes

Glass vials with PTFE-lined caps

. Standard Solution Preparation

Prepare stock and working standards of DCH and the internal standard in an appropriate
solvent.

. Sample Preparation and Derivatization

Weigh 5 g of homogenized honey into a 50 mL centrifuge tube.

Add a known amount of the internal standard solution.

Add 10 mL of ultrapure water and vortex to dissolve the honey.

Perform a liquid-liquid extraction by adding 20 mL of ethyl acetate and shaking vigorously for
10 minutes.

Centrifuge to separate the layers.

Collect the ethyl acetate (upper) layer and pass it through anhydrous sodium sulfate to
remove any residual water.

Evaporate the extract to dryness under a gentle stream of nitrogen.
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e Derivatization:

o To the dry residue, add 100 pL of pyridine (or another suitable solvent) and 100 pL of

BSTFA + 1% TMCS.

o Cap the vial tightly and heat at 70°C for 30 minutes.

o Allow the vial to cool to room temperature before injection.

4. GC-MS Instrumental Parameters

Parameter Recommended Conditions
Gas chromatograph with a mass selective
GC System
detector
Injector Split/Splitless injector
Injector Temperature 280 °C
Injection Mode Splitless

Column

DB-5ms, HP-5ms, or similar non-polar capillary

column (30 m x 0.25 mm x 0.25 um)

Carrier Gas

Helium at a constant flow of 1.0 mL/min

Oven Program

Initial temp 80°C, hold for 1 min, ramp at
15°C/min to 280°C, hold for 5 min. (This should

be optimized for the specific setup).

MS System

Single quadrupole or ion trap mass

spectrometer

lonization Mode

Electron lonization (El) at 70 eV

Acquisition Mode

Full Scan (for identification) and/or Selected lon

Monitoring (SIM) (for quantification)

SIM lons for DCH

m/z 181 (molecular ion), 100, 82, 56, 41
(fragment ions) - to be confirmed with

derivatized standard.[11]
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Visualizations
Experimental Workflow for LC-MS/MS Analysis

Honey Sample (59)
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Solid-Phase Extraction (SPE)

Evaporate to Dryness
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LC-MS/MS Analysis

Data Processing &
Quantification
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Caption: Workflow for Dicyclohexylamine Analysis in Honey by LC-MS/MS.

Proposed GC-MS Analysis Workflow with Derivatization
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Caption: Proposed Workflow for Dicyclohexylamine Analysis in Honey by GC-MS.
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Chemical Structure and MS Fragmentation of
Dicyclohexylamine

Key Fragments

Dicyclohexylamine (DCH)
Molecular Ion [M]+
| Loss of C6HI2N

Loss of C6H11N

m/z 181

Loss of C6H11 M
~

m/z 82

Click to download full resolution via product page

Caption: Fragmentation of Dicyclohexylamine in Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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